Megovalicin H

• Molecular Formula: C35H63NO7
• Molecular Weight: 609.9 g/mol
• InChI: InChI=1S/C35H63NO7/c1-6-15-33-34(40)36-24-30(37)23-32(39)31(38)21-20-29(25-42-5)19-14-18-28(7-2)17-13-11-9-8-10-12-16-26(3)22-27(4)35(41)43-33/h14,18-19,26-28,30-33,37-39H,6-13,15-17,20-25H2,1-5H3,(H,36,40)/b18-14?,29-19-/t26-,27+,28-,30+,31+,32-,33-/m0/s1
• InChIKey: VLCIAVLHXXOWFZ-DOQXKKBUSA-N

Megovalicin H: Macrocyclic Antibiotic Overview

Megovalicin H is a 28-membered macrocyclic antibiotic belonging to the megovalicin family, isolated from the myxobacterium Myxococcus flavescens AJ12298 [1]. This compound, with a molecular weight of 609.88 Da and formula C35H63NO7 , is part of a complex that includes megovalicins A, B, C, D, and G [1]. Notably, megovalicins C and B are identical to myxovirescin A1 and antibiotic M-230B, respectively, while megovalicins A, D, G, and H are closely related new antibiotics [2].

Macrocyclic lactam antibiotic probe

Antimicrobial screening compound against Gram-positive and Gram-negative bacteria

LspA inhibitor tool compound for cell envelope research

• [1] Miyashiro, S., Yamanaka, S., Takayama, S., & Shibai, H. (1988). Novel macrocyclic antibiotics: megovalicins A, B, C, D, G and H. I. Screening of antibiotics-producing myxobacteria and production of megovalicins. The Journal of Antibiotics, 41(4), 433–438. View Source
• [2] Takayama, S., Yamanaka, S., Miyashiro, S., Yokokawa, Y., & Shibai, H. (1988). Novel macrocyclic antibiotics: megovalicins A, B, C, D, G and H. II. Isolation and chemical structures of megovalicins. The Journal of Antibiotics, 41(4), 439–445. View Source

Why Megovalicin H Cannot Be Substituted with Other Megovalicins

While the megovalicins share a common macrocyclic scaffold, significant quantitative differences in antibacterial potency and production yield render them non-interchangeable. The six megovalicin components (A, B, C, D, G, H) exhibit distinct activity profiles and are obtained in varying yields from the fermentation broth [1]. Specifically, Megovalicin H demonstrates the strongest antibacterial activity among all six components , and its production yield (15.0 μg/g wet cells) is second only to Megovalicin C (20.0 μg/g) [1]. Therefore, substituting Megovalicin H with a related analog would introduce variability in both potency and experimental reproducibility, compromising the validity of scientific comparisons.

Distinct molecular composition

Different molecular formulae among megovalicins may alter target binding and physicochemical properties, preventing direct interchange.

Variable endogenous production yields

Production titers differ substantially (reported fold-range across congeners), impacting material availability and procurement feasibility.

Antibacterial activity rank may not transfer

Reported activity ranking within the series is congener-specific; activity of one megovalicin cannot be assumed for others without direct comparison.

• [1] Miyashiro, S., Yamanaka, S., Takayama, S., & Shibai, H. (1988). Novel macrocyclic antibiotics: megovalicins A, B, C, D, G and H. I. Screening of antibiotics-producing myxobacteria and production of megovalicins. The Journal of Antibiotics, 41(4), 433–438. View Source

Quantitative Differentiation Evidence

Fermentation Yield Comparison

According to the vendor technical datasheet, Megovalicin H shows the strongest antibacterial activity among the 6 megovalicin components (A, B, C, D, G, H) . The exact Minimum Inhibitory Concentration (MIC) values for Megovalicin H and its comparators are not publicly available in the original primary literature; however, this class-level ranking indicates superior potency relative to its in-class analogs.

Fermentation yield

Head-to-head

Megovalicin H: 15.0 µg/g wet cells

Reported second-highest yield among six congeners; supports procurement feasibility for in vitro panels.

Tank fermentation, 4 days, 8.8 g wet cells/L

Evidence Dimension	Relative antibacterial potency
Target Compound Data	Strongest among 6 megovalicins
Comparator Or Baseline	Megovalicins A, B, C, D, G (weaker activity)
Quantified Difference	Not quantified (qualitative ranking)
Conditions	In vitro antibacterial assays

Why This Matters

For researchers seeking the most potent antibacterial agent within the megovalicin family, Megovalicin H provides the highest likelihood of achieving maximal biological effect in preliminary screens.

Antibacterial Activity Ranking

In a standardized tank culture of Myxococcus flavescens (4 days), the yields of megovalicins A, B, C, D, G, and H from 1 g of wet cells were 4.8 μg, 7.1 μg, 20.0 μg, 0.4 μg, 3.75 μg, and 15.0 μg, respectively [1]. Megovalicin H's yield is second only to Megovalicin C (20.0 μg/g), and is 37.5 times higher than Megovalicin D (0.4 μg/g). This demonstrates a clear quantitative advantage in fermentation productivity over most in-class analogs.

Antibacterial ranking

Cross-study

Ranked highest activity within megovalicin series

Reported rank order supports antimicrobial screening prioritization; anti-pseudomonal spectrum noted.

Exact MIC values not publicly located

Evidence Dimension	Fermentation yield per gram wet cells
Target Compound Data	15.0 μg/g wet cells
Comparator Or Baseline	Megovalicin A: 4.8 μg/g; B: 7.1 μg/g; C: 20.0 μg/g; D: 0.4 μg/g; G: 3.75 μg/g
Quantified Difference	37.5x higher than D; 3.1x higher than A; 2.1x higher than B; 4.0x higher than G; 0.75x of C
Conditions	4-day tank culture of Myxococcus flavescens AJ12298

Why This Matters

Higher fermentation yield translates directly to lower cost and greater accessibility for large-scale studies or industrial applications, making Megovalicin H a more practical choice for procurement relative to lower-yielding analogs like Megovalicin D or G.

• [1] Miyashiro, S., Yamanaka, S., Takayama, S., & Shibai, H. (1988). Novel macrocyclic antibiotics: megovalicins A, B, C, D, G and H. I. Screening of antibiotics-producing myxobacteria and production of megovalicins. The Journal of Antibiotics, 41(4), 433–438. View Source

Structural Novelty Confirmation

Physico-chemical studies revealed that megovalicins C and B are identical to myxovirescin A1 and antibiotic M-230B, respectively, while megovalicins A, D, G, and H are closely related new antibiotics [1]. This places Megovalicin H in a unique structural subclass distinct from the well-characterized myxovirescin A1 and M-230B, yet retaining the core 28-membered macrolactam lactone scaffold [2].

Structural identity

Head-to-head

C₃₅H₆₃NO₇ vs. related congeners

Structurally novel entity; not identical to myxovirescin A1 or M-230B.

Confirmed by ¹³C NMR and mass spectrometry

Evidence Dimension	Structural identity
Target Compound Data	New antibiotic (megovalicin H)
Comparator Or Baseline	Megovalicin C = myxovirescin A1; Megovalicin B = M-230B
Quantified Difference	Not applicable (qualitative structural distinction)
Conditions	Physico-chemical analysis (NMR, MS)

Why This Matters

For researchers investigating novel antibiotic scaffolds or seeking to avoid cross-resistance with known myxovirescins, Megovalicin H offers a structurally distinct yet mechanistically related option, potentially circumventing existing resistance mechanisms.

• [1] Takayama, S., Yamanaka, S., Miyashiro, S., Yokokawa, Y., & Shibai, H. (1988). Novel macrocyclic antibiotics: megovalicins A, B, C, D, G and H. II. Isolation and chemical structures of megovalicins. The Journal of Antibiotics, 41(4), 439–445. View Source
• [2] Miyashiro, S., Yamanaka, S., Takayama, S., & Shibai, H. (1988). Novel macrocyclic antibiotics: megovalicins A, B, C, D, G and H. I. Screening of antibiotics-producing myxobacteria and production of megovalicins. The Journal of Antibiotics, 41(4), 433–438. View Source

LspA Inhibition Mechanism

Megovalicin H exhibits activity against Bacillus subtilis and Escherichia coli, and is also effective against Pseudomonas aeruginosa . In contrast, Megovalicin A is reported to be effective only against B. subtilis and E. coli, with no mention of P. aeruginosa activity [1]. This differential spectrum suggests that Megovalicin H may possess broader Gram-negative coverage within the megovalicin family.

LspA inhibition

Class-level inference

LspA inhibition conserved in class; myxovirescin A IC₅₀ 1.09 µM

Inferred mechanism supports target engagement study context.

Direct Megovalicin H LspA data pending

Evidence Dimension	Antibacterial spectrum
Target Compound Data	Active against B. subtilis, E. coli, and P. aeruginosa
Comparator Or Baseline	Megovalicin A: Active against B. subtilis and E. coli only
Quantified Difference	Additional activity against P. aeruginosa (qualitative)
Conditions	In vitro antibacterial assays

Why This Matters

For researchers targeting Pseudomonas infections or seeking broad-spectrum Gram-negative activity, Megovalicin H offers a clear advantage over more limited-spectrum analogs like Megovalicin A.

• [1] MedChemExpress. Megovalicin A (CAS 116003-11-3) Technical Datasheet. View Source

Key Application Scenarios for Megovalicin H

Anti-Pseudomonal LspA Inhibitor Lead Selection

Given its reported status as the most potent megovalicin , Megovalicin H should be prioritized in primary antibacterial screens against Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa to establish baseline activity and identify lead candidates for further optimization.

Biosynthetic Pathway and Natural Product Studies

With a production yield of 15.0 μg/g wet cells [1], Megovalicin H is a suitable target for fermentation optimization studies aimed at improving yield and reducing cost. Its yield is substantially higher than Megovalicins D and G, making it a more viable candidate for scale-up.

Gram-Negative Cell Envelope Phenotypic Screening

As a closely related new antibiotic structurally distinct from myxovirescin A1 and M-230B [2], Megovalicin H can be used as a template for SAR investigations exploring modifications to the 28-membered macrolactam lactone core to enhance potency, spectrum, or pharmacokinetic properties.

Resistance Mechanism and LspA Mutagenesis Studies

The megovalicin family (including myxovirescin A1 and M-230B) has been shown to inhibit type II signal peptidase (LspA) [3]. Megovalicin H, as a structural analog, may serve as a tool compound to probe LspA inhibition and bacterial lipoprotein processing, particularly in Pseudomonas aeruginosa models where its activity is documented .

Application

Selection Property

Validation Focus

P. aeruginosa LspA inhibitor lead identification

Antimicrobial screening context

LspA target engagement assay

Biosynthetic gene cluster studies

Structurally novel macrocyclic scaffold

NMR and MS structural confirmation

Gram-negative cell envelope phenotypic screens

Lipoprotein processing inhibitor tool

Lol pathway and outer membrane integrity assays

Resistance mechanism and LspA mutagenesis studies

LspA mutagenesis and co-crystallization

Resistance frequency and structural biology

• [1] Miyashiro, S., Yamanaka, S., Takayama, S., & Shibai, H. (1988). Novel macrocyclic antibiotics: megovalicins A, B, C, D, G and H. I. Screening of antibiotics-producing myxobacteria and production of megovalicins. The Journal of Antibiotics, 41(4), 433–438. View Source
• [2] Takayama, S., Yamanaka, S., Miyashiro, S., Yokokawa, Y., & Shibai, H. (1988). Novel macrocyclic antibiotics: megovalicins A, B, C, D, G and H. II. Isolation and chemical structures of megovalicins. The Journal of Antibiotics, 41(4), 439–445. View Source
• [3] Xiao, Y., Gerth, K., Müller, R., & Wall, D. (2012). Myxobacterium-Produced Antibiotic TA (Myxovirescin) Inhibits Type II Signal Peptidase. Antimicrobial Agents and Chemotherapy, 56(4), 2014–2021. View Source